![molecular formula C23H29N3O3 B6279842 6-[(2S)-2-methylpyrrolidine-1-carbonyl]-N-[(1R)-1-phenylpropyl]-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide CAS No. 1449137-57-8](/img/no-structure.png)
6-[(2S)-2-methylpyrrolidine-1-carbonyl]-N-[(1R)-1-phenylpropyl]-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide
Overview
Description
. Its structure includes a pyrrolo[2,1-c][1,4]oxazine core, which is known for its versatility in chemical reactions and potential biological activities.
Preparation Methods
The synthesis of 6-[(2S)-2-methylpyrrolidine-1-carbonyl]-N-[(1R)-1-phenylpropyl]-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide involves several steps, starting from readily available starting materials. . Industrial production methods may involve optimizing these steps to increase yield and purity, often using advanced techniques such as high-performance liquid chromatography for purification.
Chemical Reactions Analysis
This compound undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.
Addition: Addition reactions, particularly with electrophiles, can modify the compound’s structure.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
6-[(2S)-2-methylpyrrolidine-1-carbonyl]-N-[(1R)-1-phenylpropyl]-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including enzyme inhibition.
Medicine: Explored for its potential as a therapeutic agent in drug development.
Industry: Utilized in material science for the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolo[2,1-c][1,4]oxazine core can interact with active sites of enzymes, potentially inhibiting their activity. The compound’s effects are mediated through pathways involving these molecular targets, leading to various biological outcomes .
Comparison with Similar Compounds
Similar compounds include derivatives of pyrrolo[2,1-c][1,4]oxazine, such as 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide. These compounds share structural similarities but may differ in their specific functional groups and biological activities. The uniqueness of 6-[(2S)-2-methylpyrrolidine-1-carbonyl]-N-[(1R)-1-phenylpropyl]-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the pyrrolo[2,1-c][1,4]oxazine ring system through a cyclization reaction. The carbonyl group of the pyrrolidine moiety is then reacted with an amine to form the carboxamide functional group. The final step involves the addition of a phenylpropyl group to the nitrogen atom of the carboxamide group.", "Starting Materials": [ "2-methylpyrrolidine", "1-bromo-3-phenylpropane", "2-bromo-1H-pyrrole-3-carboxylic acid", "ethyl 8-oxo-2,3,4,5-tetrahydro-1H-pyrrolo[2,1-c][1,4]oxazine-6-carboxylate", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "N-hydroxysuccinimide", "1-ethyl-3-(3-dimethylaminopropyl)carbodiimide" ], "Reaction": [ "2-methylpyrrolidine is reacted with 1-bromo-3-phenylpropane in the presence of a base such as triethylamine to form the chiral pyrrolidine intermediate.", "The pyrrolidine intermediate is then reacted with 2-bromo-1H-pyrrole-3-carboxylic acid in the presence of a base such as diisopropylethylamine to form the pyrrolo[2,1-c][1,4]oxazine ring system.", "The carbonyl group of the pyrrolidine moiety is then reacted with an amine such as N-hydroxysuccinimide in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide to form the carboxamide functional group.", "Finally, the nitrogen atom of the carboxamide group is reacted with a phenylpropyl group in the presence of a base such as triethylamine to form the desired compound." ] } | |
CAS RN |
1449137-57-8 |
Molecular Formula |
C23H29N3O3 |
Molecular Weight |
395.5 g/mol |
IUPAC Name |
6-[(2S)-2-methylpyrrolidine-1-carbonyl]-N-[(1R)-1-phenylpropyl]-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide |
InChI |
InChI=1S/C23H29N3O3/c1-3-19(17-9-5-4-6-10-17)24-22(27)18-14-20(26-12-13-29-15-21(18)26)23(28)25-11-7-8-16(25)2/h4-6,9-10,14,16,19H,3,7-8,11-13,15H2,1-2H3,(H,24,27)/t16-,19+/m0/s1 |
InChI Key |
LLAVWQQOTBFOFF-QFBILLFUSA-N |
Isomeric SMILES |
CC[C@H](C1=CC=CC=C1)NC(=O)C2=C3COCCN3C(=C2)C(=O)N4CCC[C@@H]4C |
Canonical SMILES |
CCC(C1=CC=CC=C1)NC(=O)C2=C3COCCN3C(=C2)C(=O)N4CCCC4C |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(3-chloro-4-fluorobenzenesulfonamido)phenyl]-1-phenylurea](/img/structure/B6279765.png)